Cas no 496044-09-8 (4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one,3-[(4-chlorophenyl)methyl]-7-[5-(2,4-dichlorophenyl)-2-furanyl]-)

4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one,3-[(4-chlorophenyl)methyl]-7-[5-(2,4-dichlorophenyl)-2-furanyl]- structure
496044-09-8 structure
Product Name:4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one,3-[(4-chlorophenyl)methyl]-7-[5-(2,4-dichlorophenyl)-2-furanyl]-
CAS No:496044-09-8
MF:C21H11Cl3N4O2S
MW:489.76163983345
CID:1526879
Update Time:2024-08-24

4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one,3-[(4-chlorophenyl)methyl]-7-[5-(2,4-dichlorophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

    • 4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one,3-[(4-chlorophenyl)methyl]-7-[5-(2,4-dichlorophenyl)-2-furanyl]-
    • 4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one, 3-[(4-chlorophenyl)methyl]-7-[5-(2,4-dichlorophenyl)-2-furanyl]-
    • Inchi: 1S/C21H11Cl3N4O2S/c22-12-3-1-11(2-4-12)9-16-20(29)28-21(26-25-16)31-19(27-28)18-8-7-17(30-18)14-6-5-13(23)10-15(14)24/h1-8,10H,9H2
    • InChI Key: HWWJWKSSDWFSDW-UHFFFAOYSA-N
    • SMILES: N1=C(CC2=CC=C(Cl)C=C2)C(=O)N2N=C(C3=CC=C(C4=CC=C(Cl)C=C4Cl)O3)SC2=N1

Computed Properties

  • Exact Mass: 487.96713

Experimental Properties

  • Density: 1.63±0.1 g/cm3(Predicted)
  • Boiling Point: 606.6±65.0 °C(Predicted)
  • PSA: 70.53
  • pka: -1.80±0.40(Predicted)

4H-[1,3,4]Thiadiazolo[2,3-c][1,2,4]triazin-4-one,3-[(4-chlorophenyl)methyl]-7-[5-(2,4-dichlorophenyl)-2-furanyl]- Related Literature

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